![molecular formula C8H9ClO4S B075189 2,5-Dimethoxybenzenesulfonyl chloride CAS No. 1483-28-9](/img/structure/B75189.png)
2,5-Dimethoxybenzenesulfonyl chloride
Overview
Description
2,5-Dimethoxybenzenesulfonyl chloride (DMBSCl) is an important organic compound used in many organic synthesis reactions in the laboratory. It is a versatile reagent used in several different types of reactions, including acylation, alkylation, and carbamoylation. DMBSCl is a white solid with a melting point of 69-71°C and a boiling point of 217-218°C. It is soluble in organic solvents such as ethanol, acetone, and chloroform, and is insoluble in water.
Scientific Research Applications
HPLC Derivatization Reagent for Glyphosate : Fang, Wei, and Liu (2014) described the use of 2,5-Dimethoxybenzenesulfonyl chloride (DMOSC) as a novel pre-column derivatisation reagent in high-performance liquid chromatography (HPLC) for determining glyphosate. DMOSC showed high chemical activity, allowing for a rapid and efficient derivatization process at lower temperatures compared to other reagents (Fang, Wei, & Liu, 2014).
Sulfonyl Chloride Derivatives : Cremlyn and Cronje (1979) discussed the conversion of different chlorophenols into substituted benzenesulfonyl chlorides, including derivatives of this compound. These derivatives have potential applications as herbicides and were explored for their chemical properties (Cremlyn & Cronje, 1979).
Probe for Calcium Ion Capturing : Hussain, Asiri, and Rahman (2020) synthesized new molecules using 2,5-dimethoxy-benzene-1-sulfonyl chloride (DMBSC) for detecting calcium ions. They developed a probe for selective determination of calcium in natural samples, showcasing its potential in analytical chemistry (Hussain, Asiri, & Rahman, 2020).
Heavy Metal Sensors : Sheikh et al. (2016) synthesized molecules including this compound derivatives for application as heavy metal sensors. Their study highlighted the environmental and health-care significance of these compounds in detecting toxic pollutants (Sheikh et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
This compound is often used as a reagent in organic synthesis, suggesting that its targets could be a wide range of organic compounds .
Mode of Action
2,5-Dimethoxybenzenesulfonyl chloride is a sulfonyl chloride compound. Sulfonyl chlorides are reactive substances that can undergo several types of reactions, including substitution and addition reactions. They are often used to introduce the sulfonyl group into other molecules . The exact mode of action would depend on the specific reaction conditions and the other reactants present.
Biochemical Pathways
As a reagent in organic synthesis, it’s likely that its effects on biochemical pathways would be indirect, resulting from its incorporation into other biologically active compounds .
Pharmacokinetics
Information on the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound is not readily available. As a small organic molecule, it’s plausible that it could be absorbed and distributed throughout the body, metabolized by various enzymes, and eventually excreted. These properties would likely be heavily influenced by the specific chemical context in which the compound is used .
Result of Action
The molecular and cellular effects of this compound would depend on the specific context in which it is used. As a reagent in organic synthesis, its primary effect would be the modification of other molecules .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These could include the presence of other reactants, the temperature and pH of the reaction environment, and the presence of catalysts or inhibitors .
properties
IUPAC Name |
2,5-dimethoxybenzenesulfonyl chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO4S/c1-12-6-3-4-7(13-2)8(5-6)14(9,10)11/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHELADVIRCCTFN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)S(=O)(=O)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40163946 | |
Record name | 2,5-Dimethoxybenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40163946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1483-28-9 | |
Record name | 2,5-Dimethoxybenzenesulfonyl chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001483289 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,5-Dimethoxybenzenesulfonyl chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40163946 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,5-dimethoxybenzene-1-sulfonyl chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What makes DMOSC a suitable derivatization reagent for glyphosate analysis using HPLC?
A1: DMOSC exhibits high chemical reactivity with glyphosate, a secondary amine. [, ] This reaction forms a stable derivative detectable by UV detection, a common HPLC detection method. [, ] The derivatization reaction proceeds rapidly under mild conditions (35°C, pH 10.0 borate buffer) within 10 minutes, making it a practical choice for analytical workflows. []
Q2: How does the sensitivity of DMOSC derivatization compare to other methods for glyphosate detection?
A2: Research indicates that utilizing DMOSC as a pre-column derivatization reagent allows for a detection limit of 0.067 µg/mL for glyphosate. [] This detection limit demonstrates the method's sensitivity in detecting trace amounts of glyphosate.
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